Cas no 57409-41-3 (Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)-)
57409-41-3 structure
Product Name:Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)-
CAS No:57409-41-3
MF:C17H18ClNO
MW:287.783923625946
CID:345460
PubChem ID:3278143
Update Time:2025-04-19
Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)-
- N-benzyl-4-chloro-N-propan-2-ylbenzamide
- 57409-41-3
- DTXSID70390965
- AKOS008732141
-
- MDL: MFCD00426537
- Inchi: 1S/C17H18ClNO/c1-13(2)19(12-14-6-4-3-5-7-14)17(20)15-8-10-16(18)11-9-15/h3-11,13H,12H2,1-2H3
- InChI Key: AIBQZGWJIFOBLN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(N(CC1C=CC=CC=1)C(C)C)=O
Computed Properties
- Exact Mass: 287.10784
- Monoisotopic Mass: 287.1076919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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